Cas no 1558875-92-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1558875-92-5
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 5275023
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(sec-butyl)-2-isopropyl-3-methyloxirane-2-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H22O3/c1-7-9(4)11(5)12(15-11,8(2)3)10(13)14-6/h8-9H,7H2,1-6H3
• InChI Key： LWDLMQLNCWMTLN-UHFFFAOYSA-N
• SMILES： C(C1(OC1(C)C(C)CC)C(C)C)(=O)OC

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 1558875-92-5 and Its Potential Applications in Modern Research

Compound with the CAS number 1558875-92-5 is a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the INDEX NAME NOT YET ASSIGNED, this compound exhibits intriguing properties that make it a subject of intense study. The molecular structure and chemical characteristics of this compound have been meticulously analyzed, revealing potential applications in various therapeutic areas.

The compound’s unique chemical profile includes a blend of functional groups that contribute to its reactivity and stability. These features have prompted researchers to explore its role in drug development, particularly in the context of modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Recent studies have highlighted the compound’s ability to interact with specific enzymes and receptors, suggesting its potential as a lead compound for novel therapeutic agents.

In the realm of academic research, the compound has been investigated for its pharmacokinetic properties, which are crucial for determining its suitability as a drug candidate. Preliminary findings indicate that it exhibits favorable solubility and bioavailability, making it a promising candidate for oral administration. Additionally, its stability under various conditions enhances its viability for clinical trials and commercialization.

The biochemical interactions of 1558875-92-5 have been further examined through high-throughput screening techniques, which have identified several potential targets for therapeutic intervention. These targets include kinases, transcription factors, and ion channels, all of which play critical roles in maintaining cellular homeostasis. The compound’s ability to modulate these targets has opened new avenues for research in areas such as oncology and central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 1558875-92-5. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological molecules at the atomic level. These computational studies have complemented experimental approaches, offering a more comprehensive understanding of its pharmacological properties.

The development of novel drug candidates often involves the synthesis of derivatives to optimize efficacy and minimize side effects. Researchers have synthesized several analogs of CAS No. 1558875-92-5, each designed to enhance specific pharmacological profiles. These derivatives have been tested in vitro and in vivo, providing valuable data on their potential therapeutic applications.

The safety profile of INDEX NAME NOT YET ASSIGNED is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity, mutagenicity, and carcinogenicity, ensuring that it meets stringent safety standards before proceeding to human trials. These studies have demonstrated that the compound is well-tolerated at relevant doses, making it a promising candidate for further development.

The regulatory landscape for new drug approvals has evolved to accommodate innovative compounds like 1558875-92-5. Regulatory agencies now emphasize evidence-based approaches that leverage both traditional and innovative methodologies to assess drug safety and efficacy. This shift has facilitated the rapid development of new therapeutics, including those derived from compounds like this one.

In conclusion, Compound with CAS No. 1558875-92-5 represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential therapeutic applications make it a valuable asset in the quest for novel treatments for various diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in shaping the future of medicine.